Erbium(3+);trichloride;hydrate

• IUPAC Name: erbium(3+);trichloride;hydrate
• InChI: InChI=1S/3ClH.Er.H2O/h3*1H;;1H2/q;;;+3;/p-3
• InChI Key: IVRVGCUEJLYELA-UHFFFAOYSA-K
• Canonical SMILES: O.[Cl-].[Cl-].[Cl-].[Er+3]
• Molecular Formula: Cl3ErH2O
• Molecular Weight: 291.63 g/mol
• CAS No.: 10025-75-9

Description

Erbium(3+);trichloride;hydrate: is a pinkish crystalline compound with the chemical formula ErCl₃·6H₂O. It is known for its unique magnetic and optical properties, making it a valuable material in various scientific and industrial applications . This compound is soluble in water and is widely used in the fields of optical fibers, luminescent devices, and organic synthesis .

Mechanism of Action

Target of Action

Erbium(III) chloride hydrate primarily targets chemical reactions where it serves as a mild Lewis acid . It is particularly effective in the acetalization of alcohols and phenols .

Mode of Action

Erbium(III) chloride hydrate interacts with its targets by acting as a catalyst . It combines with sodium borohydride and is used as a selective reducing agent . It is also useful to form enolates from alpha-bromo ketones and oxyallyl cations from alpha,alpha’-dibromo ketones .

Biochemical Pathways

Its role as a catalyst suggests that it facilitates chemical reactions without being consumed, thereby accelerating the rate of reaction .

Pharmacokinetics

Its solubility in water suggests that it could be readily absorbed and distributed in aqueous environments.

Result of Action

The primary result of Erbium(III) chloride hydrate’s action is the acceleration of chemical reactions where it acts as a catalyst . This can lead to more efficient production of desired compounds in chemical synthesis .

Action Environment

Erbium(III) chloride hydrate is a pinkish crystalline hydrate with unique magnetic and optical properties . It is soluble in water, which suggests that its action, efficacy, and stability could be influenced by the aqueous environment

Biochemical Analysis

Biochemical Properties

Erbium(III) chloride hydrate serves as a mild Lewis acid for selective acetalization . It combines with sodium borohydride and is used as a selective reducing agent . It is also useful to form enolates from alpha-bromo ketones and oxyallyl cations from alpha,alpha’-dibromo ketones .

Molecular Mechanism

It is known to act as a mild Lewis acid, suggesting it may interact with biomolecules through acid-base reactions .

Temporal Effects in Laboratory Settings

Its stability and degradation over time would be important factors to consider in long-term studies .

Metabolic Pathways

Its role as a Lewis acid suggests it may interact with various enzymes and cofactors in the body .

Transport and Distribution

Its solubility in water suggests it could be readily transported and distributed in aqueous environments .

Subcellular Localization

Its potential interactions with various biomolecules suggest it could localize to various compartments or organelles within the cell .

Preparation Methods

Synthetic Routes and Reaction Conditions: Erbium(3+);trichloride;hydrate can be synthesized through the ammonium chloride route. The process involves heating erbium(III) oxide with ammonium chloride to produce the ammonium salt of the pentachloride:

$$\text{Er}_2\text{O}_3 + 10 \text{NH}_4\text{Cl} \rightarrow 2 (\text{NH}_4)_2\text{ErCl}_5 + 6 \text{H}_2\text{O} + 6 \text{NH}_3$$Er2​O3​+10NH4​Cl→2(NH4​)2​ErCl5​+6H2​O+6NH3​

In the second step, the ammonium chloride salt is converted to the trichloride by heating in a vacuum at 350-400°C:

$$(\text{NH}_4)_2\text{ErCl}_5 \rightarrow \text{ErCl}_3 + 2 \text{HCl} + 2 \text{NH}_3$$(NH4​)2​ErCl5​→ErCl3​+2HCl+2NH3​